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Compound of Interest

Compound Name: N-Acetyl-3-hydroxy-L-valine

Cat. No.: B15306886 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This document provides a comprehensive guide to the proper disposal

procedures for N-Acetyl-3-hydroxy-L-valine, a derivative of the amino acid L-valine.

Disclaimer: No specific Safety Data Sheet (SDS) for N-Acetyl-3-hydroxy-L-valine was found.

The following information is based on the properties and safety data of the closely related

compound, N-Acetyl-L-valine. It is crucial to conduct a site-specific risk assessment and consult

local regulations before handling and disposal.

Immediate Safety and Handling Precautions
Before disposal, ensure that all personnel handling N-Acetyl-3-hydroxy-L-valine are familiar

with the following safety protocols:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a laboratory coat.

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of any dust or aerosols.

Spill Management: In case of a spill, avoid generating dust. Gently sweep the solid material

into a designated, labeled waste container. Clean the spill area with a damp cloth.
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Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for its safe

handling and disposal. The data presented below is for N-Acetyl-L-valine and should be

considered indicative for N-Acetyl-3-hydroxy-L-valine.

Property Value

Molecular Formula C7H13NO3

Molecular Weight 159.18 g/mol

Appearance White to off-white solid

Melting Point 148°C

Boiling Point 362.2 ± 25.0 °C (Predicted)

Solubility in Water Soluble

pKa (Strongest Acidic) 3.62 ± 0.10 (Predicted)

Step-by-Step Disposal Protocol
The disposal of N-Acetyl-3-hydroxy-L-valine should be carried out in accordance with

institutional guidelines and local, state, and federal regulations. The following is a general

procedural guide.

Waste Identification and Collection:

Collect waste N-Acetyl-3-hydroxy-L-valine in a clearly labeled, sealed, and compatible

waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Small Quantities (Milligram to Gram Scale):

For small research quantities, the compound can typically be disposed of as solid

chemical waste.
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Place the material in a designated container for non-hazardous or laboratory chemical

waste, as determined by your institution's waste management plan.

Large Quantities:

For larger quantities, consult your institution's Environmental Health and Safety (EHS)

department for specific disposal instructions.

Incineration in a licensed hazardous waste facility is a common and effective disposal

method for many organic compounds.

Contaminated Materials:

Any materials, such as weighing paper, gloves, or pipette tips, that are contaminated with

N-Acetyl-3-hydroxy-L-valine should be placed in the same solid chemical waste

container.

Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory practices for handling non-

hazardous or low-hazard chemical solids. No specific experimental protocols for the disposal of

N-Acetyl-3-hydroxy-L-valine were found in the reviewed literature. The provided guidance is

derived from safety data sheets for structurally similar compounds.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Acetyl-3-hydroxy-L-valine.
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Disposal Workflow for N-Acetyl-3-hydroxy-L-valine.

This procedural guidance is intended to build trust and provide value beyond the product itself

by empowering researchers with the necessary information for safe and compliant laboratory

operations. Always prioritize safety and adhere to the specific regulations of your institution and

region.

To cite this document: BenchChem. [Essential Safety and Disposal Guidance for N-Acetyl-3-
hydroxy-L-valine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15306886#n-acetyl-3-hydroxy-l-valine-proper-
disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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